N-(1,3-benzodioxol-5-ylmethyl)-2-(6-bromo-2-methoxynaphthalen-1-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(6-bromo-2-methoxynaphthalen-1-yl)acetamide
• InChI: InChI=1S/C21H18BrNO4/c1-25-18-7-3-14-9-15(22)4-5-16(14)17(18)10-21(24)23-11-13-2-6-19-20(8-13)27-12-26-19/h2-9H,10-12H2,1H3,(H,23,24)
• InChI Key: RJKUOIRHASCNFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C=C(C=C2)Br)CC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H18BrNO4
• Molecular Weight: 428.3 g/mol
• CAS No.: 622811-93-2

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(6-bromo-2-methoxynaphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C21H18BrNO4 and its molecular weight is 428.282. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

N-(1,3-benzodioxol-5-ylmethyl) derivatives have shown promise in anticancer research. For example, certain derivatives synthesized from N-(1,3-benzodioxol-5-ylmethyl)-2-chloroacetamide displayed notable cytotoxic effects on C6 rat glioma cell lines, indicating their potential as anticancer agents. These compounds were also effective inhibitors of human carbonic anhydrase I and II, surpassing the efficacy of acetazolamide, a reference agent (Altıntop et al., 2017).

Antimicrobial Activity

Certain bromo-N-(phenylsulfonyl)acetamide derivatives, related to N-(1,3-benzodioxol-5-ylmethyl) compounds, have demonstrated good antimicrobial activity. This suggests potential applications of N-(1,3-benzodioxol-5-ylmethyl)-related compounds in treating microbial infections (Fahim & Ismael, 2019).

Photodynamic Therapy for Cancer

Derivatives of N-(1,3-benzodioxol-5-ylmethyl) have been explored in photodynamic therapy for cancer treatment. For instance, a study on zinc phthalocyanine derivatives substituted with N-(1,3-benzodioxol-5-ylmethyl) groups showed high singlet oxygen quantum yield, making them suitable as Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anti-inflammatory and Antioxidant Properties

N-(1,3-benzodioxol-5-ylmethyl) derivatives have also been synthesized and evaluated for their anti-inflammatory and antioxidant activities. Some compounds in this category have shown promising results in inhibiting lipid peroxidation and scavenging free radicals, highlighting their potential in treating inflammatory conditions and oxidative stress (Koppireddi et al., 2013).